2-Methyl-6-((3-((2-phenyl-4-oxazolyl)methoxy)propoxy)methyl)benzoic acid
2-Methyl-6-((3-((2-phenyl-4-oxazolyl)methoxy)propoxy)methyl)benzoic acid
AVE-8134 is a peroxisome proliferator-activated receptor-alpha (PPARα) agonist which has been shown to improve lipid profile and glucose metabolism in dyslipidemic mice and type 2 diabetic rats. This product has also been shown to attenuate the progression of heart failure and increases survival in rats.
Brand Name:
Vulcanchem
CAS No.:
304025-09-0
VCID:
VC0519834
InChI:
InChI=1S/C22H23NO5/c1-16-7-5-10-18(20(16)22(24)25)13-26-11-6-12-27-14-19-15-28-21(23-19)17-8-3-2-4-9-17/h2-5,7-10,15H,6,11-14H2,1H3,(H,24,25)
SMILES:
CC1=C(C(=CC=C1)COCCCOCC2=COC(=N2)C3=CC=CC=C3)C(=O)O
Molecular Formula:
C22H23NO5
Molecular Weight:
381.4 g/mol
2-Methyl-6-((3-((2-phenyl-4-oxazolyl)methoxy)propoxy)methyl)benzoic acid
CAS No.: 304025-09-0
Inhibitors
VCID: VC0519834
Molecular Formula: C22H23NO5
Molecular Weight: 381.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 304025-09-0 |
|---|---|
| Product Name | 2-Methyl-6-((3-((2-phenyl-4-oxazolyl)methoxy)propoxy)methyl)benzoic acid |
| Molecular Formula | C22H23NO5 |
| Molecular Weight | 381.4 g/mol |
| IUPAC Name | 2-methyl-6-[3-[(2-phenyl-1,3-oxazol-4-yl)methoxy]propoxymethyl]benzoic acid |
| Standard InChI | InChI=1S/C22H23NO5/c1-16-7-5-10-18(20(16)22(24)25)13-26-11-6-12-27-14-19-15-28-21(23-19)17-8-3-2-4-9-17/h2-5,7-10,15H,6,11-14H2,1H3,(H,24,25) |
| Standard InChIKey | WLHOBCUVPMOXAT-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=CC=C1)COCCCOCC2=COC(=N2)C3=CC=CC=C3)C(=O)O |
| Canonical SMILES | CC1=C(C(=CC=C1)COCCCOCC2=COC(=N2)C3=CC=CC=C3)C(=O)O |
| Appearance | Solid powder |
| Description | AVE-8134 is a peroxisome proliferator-activated receptor-alpha (PPARα) agonist which has been shown to improve lipid profile and glucose metabolism in dyslipidemic mice and type 2 diabetic rats. This product has also been shown to attenuate the progression of heart failure and increases survival in rats. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | 2-methyl-6-(3-(2-phenyloxazol-4-ylmethoxy)propoxymethyl)benzoic acid AVE 8134 AVE-8134 AVE8134 |
| Reference | 1: Schäfer HL, Linz W, Falk E, Glien M, Glombik H, Korn M, Wendler W, Herling AW, Rütten H. AVE8134, a novel potent PPARα agonist, improves lipid profile and glucose metabolism in dyslipidemic mice and type 2 diabetic rats. Acta Pharmacol Sin. 2012 Jan;33(1):82-90. doi: 10.1038/aps.2011.165. PubMed PMID: 22212431; PubMed Central PMCID: PMC4010268. 2: Linz W, Wohlfart P, Baader M, Breitschopf K, Falk E, Schäfer HL, Gerl M, Kramer W, Rütten H. The peroxisome proliferator-activated receptor-alpha (PPAR-alpha) agonist, AVE8134, attenuates the progression of heart failure and increases survival in rats. Acta Pharmacol Sin. 2009 Jul;30(7):935-46. doi: 10.1038/aps.2009.58. Epub 2009 Jun 8. PubMed PMID: 19503102; PubMed Central PMCID: PMC4006644. |
| PubChem Compound | 11625114 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume